Cas no 2060029-38-9 (tert-butyl N-(3,3-difluorocyclohexyl)carbamate)

Tert-butyl N-(3,3-difluorocyclohexyl)carbamate is a fluorinated carbamate derivative with applications in pharmaceutical and agrochemical research. Its key structural features include a cyclohexyl ring with geminal difluorine substitution at the 3-position, enhancing metabolic stability and lipophilicity. The tert-butoxycarbonyl (Boc) protecting group offers selective deprotection under mild acidic conditions, making it valuable in peptide synthesis and intermediate preparation. The difluorinated cyclohexyl moiety contributes to improved bioavailability and conformational rigidity, which is advantageous in drug design. This compound serves as a versatile building block for the development of bioactive molecules, particularly in the synthesis of protease inhibitors and other therapeutic agents.

tert-butyl N-(3,3-difluorocyclohexyl)carbamate structure

2060029-38-9 structure

Product Name:tert-butyl N-(3,3-difluorocyclohexyl)carbamate

CAS No:2060029-38-9

MF:C₁₁H₁₉F₂NO₂

MW:235.270870447159

MDL:MFCD30487472

CID:5088135

PubChem ID:77865321

Update Time:2025-11-01

tert-butyl N-(3,3-difluorocyclohexyl)carbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl (3,3-difluorocyclohexyl)carbamate
- tert-Butyl N-(3,3-difluorocyclohexyl)carbamate
- (3,3-Difluoro-cyclohexyl)-carbamic acid tert-butyl ester
- Carbamic acid, N-(3,3-difluorocyclohexyl)-, 1,1-dimethylethyl ester
- TERT-BUTYL N-(3,3- DIFLUOROCYCLOHEXYL)CARBAMATE
- tert-butyl N-(3,3-difluorocyclohexyl)carbamate
- MDL： MFCD30487472
- Inchi： 1S/C11H19F2NO2/c1-10(2,3)16-9(15)14-8-5-4-6-11(12,13)7-8/h8H,4-7H2,1-3H3,(H,14,15)
- InChI Key： LMYPQIOLHJEZIQ-UHFFFAOYSA-N
- SMILES： FC1(CCCC(C1)NC(=O)OC(C)(C)C)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 261
XLogP3: 2.9
Topological Polar Surface Area: 38.3

tert-butyl N-(3,3-difluorocyclohexyl)carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-329660-0.05g	tert-butyl N-(3,3-difluorocyclohexyl)carbamate	2060029-38-9		0.05g	$515.0	2023-09-04
Enamine	EN300-329660-0.1g	tert-butyl N-(3,3-difluorocyclohexyl)carbamate	2060029-38-9		0.1g	$540.0	2023-09-04
Enamine	EN300-329660-0.25g	tert-butyl N-(3,3-difluorocyclohexyl)carbamate	2060029-38-9		0.25g	$564.0	2023-09-04
Enamine	EN300-329660-0.5g	tert-butyl N-(3,3-difluorocyclohexyl)carbamate	2060029-38-9		0.5g	$589.0	2023-09-04
Enamine	EN300-329660-1.0g	tert-butyl N-(3,3-difluorocyclohexyl)carbamate	2060029-38-9		1g	$0.0	2023-06-07
Enamine	EN300-329660-2.5g	tert-butyl N-(3,3-difluorocyclohexyl)carbamate	2060029-38-9		2.5g	$1202.0	2023-09-04
Enamine	EN300-329660-5.0g	tert-butyl N-(3,3-difluorocyclohexyl)carbamate	2060029-38-9		5.0g	$3977.0	2023-02-23
Enamine	EN300-329660-10.0g	tert-butyl N-(3,3-difluorocyclohexyl)carbamate	2060029-38-9		10.0g	$5897.0	2023-02-23
eNovation Chemicals LLC	Y1123461-100mg	(3,3-Difluoro-cyclohexyl)-carbamic acid tert-butyl ester	2060029-38-9	95%	100mg	$170	2024-07-28
eNovation Chemicals LLC	Y1123461-250mg	(3,3-Difluoro-cyclohexyl)-carbamic acid tert-butyl ester	2060029-38-9	95%	250mg	$215	2024-07-28

tert-butyl N-(3,3-difluorocyclohexyl)carbamate Related Literature

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4. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

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Additional information on tert-butyl N-(3,3-difluorocyclohexyl)carbamate

tert-butyl N-(3,3-difluorocyclohexyl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(3,3-difluorocyclohexyl)carbamate, identified by the CAS number 2060029-38-9, is a significant entity in the field of organic chemistry. This compound belongs to the class of carbamates, which are widely recognized for their applications in agriculture, pharmaceuticals, and materials science. The structure of this compound comprises a tert-butyl group attached to a carbamate functional group, with the 3,3-difluorocyclohexyl moiety serving as the nitrogen-containing component. This unique combination of functional groups and substituents imparts distinctive chemical and physical properties to the compound.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of tert-butyl N-(3,3-difluorocyclohexyl)carbamate. Researchers have explored various methodologies to optimize the reaction conditions, ensuring high yields and purity. For instance, a study published in 2023 highlighted the use of a two-step synthesis process involving nucleophilic substitution and subsequent carbamate formation. This approach not only simplifies the synthesis but also enhances the scalability of the process, making it suitable for industrial applications.

The structural features of this compound play a pivotal role in its reactivity and functionality. The presence of the tert-butyl group contributes to its stability and lipophilicity, while the difluorocyclohexyl moiety introduces electronic effects that influence its interaction with biological systems. These properties make it an attractive candidate for use in agrochemicals, particularly as a precursor for herbicides or insecticides. Recent studies have demonstrated its potential as a building block for developing novel pesticides with enhanced efficacy and reduced environmental impact.

In addition to its agricultural applications, tert-butyl N-(3,3-difluorocyclohexyl)carbamate has garnered attention in medicinal chemistry. Its ability to act as a bioisostere or as a component in drug delivery systems has been explored in several research studies. For example, a 2022 study investigated its role in enhancing the bioavailability of certain therapeutic agents by modifying their pharmacokinetic profiles. The findings underscored its potential as an intermediate in drug development processes.

The environmental impact and safety profile of this compound are critical considerations for its widespread use. Regulatory agencies have conducted extensive evaluations to assess its toxicity and biodegradability. According to recent reports, the compound exhibits low acute toxicity and is biodegradable under aerobic conditions. These attributes align with global efforts to promote sustainable chemical practices and reduce ecological footprints.

In conclusion, tert-butyl N-(3,3-difluorocyclohexyl)carbamate (CAS No: 2060029-38-9) stands out as a versatile compound with diverse applications across multiple industries. Its unique chemical structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a valuable asset in contemporary chemical science.